3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H17ClN2O3/c1-11-5-4-6-15(12(11)2)23-10-17-20-18(21-24-17)14-9-13(19)7-8-16(14)22-3/h4-9H,10H2,1-3H3
• InChI Key: UYTKJTGZZXCJQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC2=NC(=NO2)C3=C(C=CC(=C3)Cl)OC)C
• Molecular Formula: C18H17ClN2O3
• Molecular Weight: 344.8 g/mol

Description

3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole is not fully understood. However, studies suggest that this compound may exert its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways involved in disease progression.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes. It has been reported to inhibit the production of inflammatory cytokines, reduce oxidative stress, and induce apoptosis in cancer cells. Additionally, this compound has shown potential in improving glucose metabolism and cognitive function.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole in lab experiments is its diverse pharmacological activities. This compound can be used to study the mechanisms involved in various diseases and can serve as a potential lead compound for drug development. However, one of the limitations of using this compound is its low solubility in water, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole. One of the areas of interest is the development of novel analogs with improved pharmacological properties. Additionally, more studies are needed to elucidate the exact mechanism of action of this compound and its potential therapeutic applications in various diseases. Furthermore, the use of this compound in combination with other drugs or therapies can also be explored to enhance its efficacy.

Synthesis Methods

The synthesis of 3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole involves the condensation reaction between 5-chloro-2-methoxybenzohydrazide and 2,3-dimethylphenylacetonitrile in the presence of phosphorus oxychloride and triethylamine. The resulting product is then treated with sodium hydroxide to obtain the final compound.

Scientific Research Applications

3-(5-chloro-2-methoxyphenyl)-5-[(2,3-dimethylphenoxy)methyl]-1,2,4-oxadiazole has been extensively studied for its potential pharmacological properties. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic activities. Additionally, this compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.